Cas no 444-02-0 ( )

• Product Name: &nbsp
• CAS No: 444-02-0
• MF: C₈H₉BrFN
• MW: 218.066164731979
• CID: 929472
• PubChem ID: 292973
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-fluoro-4,6-dimethylaniline
• 2-Brom-3-fluor-4,6-dimethyl-anilin
• 2-bromo-3-fluoro-4,6-dimethyl-aniline
• DTXSID70303595
• NSC-159249
• NSC159249
• 444-02-0
•  

• Inchi： 1S/C8H9BrFN/c1-4-3-5(2)8(11)6(9)7(4)10/h3H,11H2,1-2H3
• InChI Key： XBOBKAUHRIOAJO-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C)=CC(C)=C1N)F

Computed Properties

• Exact Mass: 216.99000
• Monoisotopic Mass: 216.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.507
• Boiling Point: 262.7°C at 760 mmHg
• Flash Point: 112.7°C
• Refractive Index: 1.575
• PSA: 26.02000
• LogP: 3.36840